Cas no 34321-81-8 (Mal-PEG2-alcohol)

• Product Name: Mal-PEG2-alcohol
• CAS No: 34321-81-8
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• MDL: MFCD16780862
• CID: 1462320
• PubChem ID: 19880610
• Update Time: 2025-04-20

Mal-PEG2-alcohol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[2-(2-hydroxyethoxy)ethyl]-
• 1-[2-(2-hydroxyethoxy)ethyl]pyrrole-2,5-dione
• MFCD16780862
• SCHEMBL44460
• HY-140968
• 34321-81-8
• 1-[2-(2-hydroxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• SY202117
• DTXSID90600957
• Mal-PEG2-OH
• 1-(2-(2-hydroxyethoxy)ethyl)-1H-pyrrole-2,5-dione
• AS-83533
• 1-[2-(2-Hydroxyethoxy)ethyl]-1H-pyrrole-2,5-dione
• A912663
• Z992274638
• EN300-214833
• BP-22341
• C70045
• CS-0114870
• AKOS011787741
• Mal-PEG2-alcohol
• DB-111110

• MDL： MFCD16780862
• Inchi： 1S/C8H11NO4/c10-4-6-13-5-3-9-7(11)1-2-8(9)12/h1-2,10H,3-6H2
• InChI Key： IIYLRYHFPWHINS-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 185.06883
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 361.7±22.0 °C(Predicted)
• PSA: 66.84